Cas no 1340437-11-7 (2-Chloro-5-methylamino-benzoic acid methyl ester)

• Product Name: 2-Chloro-5-methylamino-benzoic acid methyl ester
• CAS No: 1340437-11-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4695548
• Update Time: 2025-11-01

2-Chloro-5-methylamino-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-(methylamino)benzoate
• UIHYLRDOIKVBSW-UHFFFAOYSA-N
• 2-Chloro-5-methylamino-benzoic acid methyl ester

• Inchi： 1S/C9H10ClNO2/c1-11-6-3-4-8(10)7(5-6)9(12)13-2/h3-5,11H,1-2H3
• InChI Key： UIHYLRDOIKVBSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Chloro-5-methylamino-benzoic acid methyl ester

Introduction to 2-Chloro-5-methylamino-benzoic acid methyl ester (CAS No. 1340437-11-7)

2-Chloro-5-methylamino-benzoic acid methyl ester (CAS No. 1340437-11-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-Chloro-5-methylamino-benzoic acid methyl ester is C₉H₁₀ClNO₂, and its molecular weight is approximately 203.63 g/mol. The compound features a benzoic acid methyl ester core with a chlorine substituent at the 2-position and a methylamino group at the 5-position. These functional groups contribute to its distinct chemical properties and potential biological activities.

In recent years, the study of 2-Chloro-5-methylamino-benzoic acid methyl ester has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound can modulate various biological pathways, making it an attractive target for further investigation. For instance, studies have explored its interactions with enzymes, receptors, and other biomolecules, revealing its potential as an inhibitor or activator of specific biological processes.

One area of particular interest is the role of 2-Chloro-5-methylamino-benzoic acid methyl ester in neuropharmacology. Preliminary studies have indicated that this compound may have neuroprotective properties, potentially offering benefits in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve the modulation of neurotransmitter systems and the reduction of oxidative stress, which are key factors in the progression of these conditions.

Beyond neuropharmacology, 2-Chloro-5-methylamino-benzoic acid methyl ester has also been investigated for its anti-inflammatory properties. Inflammation is a critical component in many diseases, including cardiovascular disorders and autoimmune conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of 2-Chloro-5-methylamino-benzoic acid methyl ester are another important aspect of its evaluation. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Its stability under various conditions and its ability to cross biological membranes are key factors that contribute to its suitability for further clinical investigation.

In addition to its therapeutic potential, 2-Chloro-5-methylamino-benzoic acid methyl ester has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other biologically active compounds, further expanding its utility in the field of medicinal chemistry.

The safety profile of 2-Chloro-5-methylamino-benzoic acid methyl ester is an essential consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its safety profile and to identify any potential long-term effects.

In conclusion, 2-Chloro-5-methylamino-benzoic acid methyl ester (CAS No. 1340437-11-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.